Cas no 1060816-60-5 (2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile)
1060816-60-5 structure
Product Name:2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile
CAS No:1060816-60-5
MF:C7H3ClN4
MW:178.578519105911
CID:1083240
PubChem ID:54051091
Update Time:2025-04-20
2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 2-Chloro-7H-Pyrrolo[2,3-d]-pyrimidine-5-carbonitrile
- AB68371
- 1060816-60-5
- CS-0056426
- CS-15853
- DB-355939
- AKOS022179580
- P11639
- 2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile
-
- Inchi: 1S/C7H3ClN4/c8-7-11-3-5-4(1-9)2-10-6(5)12-7/h2-3H,(H,10,11,12)
- InChI Key: LSXHKYDDAIAILE-UHFFFAOYSA-N
- SMILES: ClC1=NC=C2C(C#N)=CNC2=N1
Computed Properties
- Exact Mass: 178.0046238g/mol
- Monoisotopic Mass: 178.0046238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.4
- XLogP3: 1.3
2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM288349-500mg |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile |
1060816-60-5 | 95%+ | 500mg |
$496 | 2022-06-14 | |
| Chemenu | CM288349-100mg |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile |
1060816-60-5 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM288349-250mg |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile |
1060816-60-5 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM288349-1g |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile |
1060816-60-5 | 95%+ | 1g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | Y1255158-100mg |
2-Chloro-7H-pyrrolo[2,3-d]pyriMidine-5-carbonitrile |
1060816-60-5 | 95% | 100mg |
$180 | 2024-06-07 | |
| Chemenu | CM288349-100mg |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile |
1060816-60-5 | 95%+ | 100mg |
$232 | 2021-08-18 | |
| Chemenu | CM288349-250mg |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile |
1060816-60-5 | 95%+ | 250mg |
$309 | 2021-08-18 | |
| Chemenu | CM288349-1g |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile |
1060816-60-5 | 95%+ | 1g |
$760 | 2021-08-18 | |
| ChemScence | CS-0056426-100mg |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile |
1060816-60-5 | 100mg |
$128.0 | 2022-04-28 | ||
| ChemScence | CS-0056426-250mg |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile |
1060816-60-5 | 250mg |
$214.0 | 2022-04-28 |
2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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